Cas no 56790-84-2 (NAPHTHALENE, 2-CHLORO-6-METHYL-)

• Product Name: NAPHTHALENE, 2-CHLORO-6-METHYL-
• CAS No: 56790-84-2
• MF: C₁₁H₉Cl
• MW: 176.642162084579
• CID: 3474851
• PubChem ID: 18727668
• Update Time: 2025-11-02

NAPHTHALENE, 2-CHLORO-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• NAPHTHALENE, 2-CHLORO-6-METHYL-
• AKOS015961095
• 2-Chloro-6-methyl naphthalene
• DB-217240
• SCHEMBL806445
• 56790-84-2
• 2-Chloro-6-methylnaphthalene
• WBIAGGDFPTWSBH-UHFFFAOYSA-N

• Inchi： 1S/C11H9Cl/c1-8-2-3-10-7-11(12)5-4-9(10)6-8/h2-7H,1H3
• InChI Key： WBIAGGDFPTWSBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C)C=CC=2C=1

Computed Properties

• Exact Mass: 176.0392780g/mol
• Monoisotopic Mass: 176.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on NAPHTHALENE, 2-CHLORO-6-METHYL-

Comprehensive Guide to NAPHTHALENE, 2-CHLORO-6-METHYL- (CAS No. 56790-84-2): Properties, Applications, and Industry Insights

NAPHTHALENE, 2-CHLORO-6-METHYL- (CAS No. 56790-84-2) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This chlorinated methylnaphthalene derivative is known for its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. In this comprehensive guide, we will explore the properties of 2-Chloro-6-methylnaphthalene, its applications, and the latest trends in its usage across different sectors.

The molecular structure of NAPHTHALENE, 2-CHLORO-6-METHYL- consists of a naphthalene ring substituted with a chlorine atom at the 2-position and a methyl group at the 6-position. This specific arrangement imparts distinct reactivity patterns, which are exploited in organic synthesis. Researchers often search for "how to synthesize 2-Chloro-6-methylnaphthalene" or "reactions of chlorinated naphthalenes," highlighting the compound's importance in chemical research.

One of the primary applications of 2-Chloro-6-methylnaphthalene is as a building block in the pharmaceutical industry. Its structure serves as a precursor for various active pharmaceutical ingredients (APIs). Recent trends show increased interest in "NAPHTHALENE derivatives in drug discovery," particularly for their potential in developing new therapeutic agents. The compound's ability to undergo selective substitutions makes it valuable for creating diverse molecular architectures.

In material science, CAS 56790-84-2 finds use in the development of specialty chemicals and advanced materials. Its aromatic nature and halogen substitution make it suitable for creating liquid crystals, organic semiconductors, and other functional materials. Industry professionals frequently inquire about "chloronaphthalene applications in electronics" and "methylnaphthalene derivatives for material science," reflecting the growing demand in these sectors.

The production and handling of NAPHTHALENE, 2-CHLORO-6-METHYL- require careful consideration of its physical and chemical properties. With a molecular weight of 176.62 g/mol and specific solubility characteristics, it's essential to understand proper storage conditions and handling procedures. Safety data sheets often highlight queries like "2-Chloro-6-methylnaphthalene safety precautions" and "storage of chlorinated aromatic compounds," emphasizing the need for proper technical knowledge.

Environmental considerations surrounding chlorinated naphthalene derivatives have become increasingly important. Recent research focuses on "biodegradation of chlorinated aromatics" and "green chemistry approaches to naphthalene derivatives." These topics reflect the industry's shift toward sustainable practices while utilizing such compounds. The unique properties of 2-Chloro-6-methylnaphthalene make it an interesting subject for environmental chemistry studies.

Analytical characterization of NAPHTHALENE, 2-CHLORO-6-METHYL- typically involves techniques such as GC-MS, HPLC, and NMR spectroscopy. Quality control professionals often search for "analytical methods for chloronaphthalenes" and "purity determination of CAS 56790-84-2." These analytical challenges underscore the importance of precise measurement techniques when working with this compound.

The market dynamics for 2-Chloro-6-methylnaphthalene show interesting trends. With increasing applications in specialty chemicals and pharmaceutical intermediates, demand patterns have shifted. Industry reports often examine "global market for naphthalene derivatives" and "price trends for chlorinated aromatics," providing valuable insights for businesses operating in this space.

Future research directions for NAPHTHALENE, 2-CHLORO-6-METHYL- include exploring its potential in new catalytic processes and as a ligand in coordination chemistry. Academic searches frequently include terms like "catalytic applications of chloronaphthalenes" and "organometallic complexes with naphthalene derivatives." These emerging applications demonstrate the compound's versatility and ongoing relevance in chemical research.

In conclusion, NAPHTHALENE, 2-CHLORO-6-METHYL- (CAS No. 56790-84-2) represents an important class of aromatic compounds with diverse applications. From pharmaceutical intermediates to advanced materials, its utility spans multiple industries. As research continues to uncover new applications and more sustainable production methods, this compound will likely maintain its significance in the chemical landscape. Professionals interested in "specialty aromatic compounds" or "halogenated naphthalene chemistry" will find 2-Chloro-6-methylnaphthalene to be a fascinating subject with ongoing developments.